![molecular formula C14H9Cl2NO B6095304 (6,8-dichlorodibenzo[b,f]oxepin-3-yl)amine](/img/structure/B6095304.png)
(6,8-dichlorodibenzo[b,f]oxepin-3-yl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6,8-dichlorodibenzo[b,f]oxepin-3-yl)amine, also known as clozapine, is a tricyclic dibenzodiazepine derivative that is commonly used in the treatment of schizophrenia. It was first synthesized in the 1960s and was approved by the FDA in 1989 for the treatment of treatment-resistant schizophrenia.
Mechanism of Action
The exact mechanism of action of (6,8-dichlorodibenzo[b,f]oxepin-3-yl)amine is not fully understood, but it is thought to act on a variety of neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. It has a high affinity for dopamine D4 receptors and serotonin 5-HT2A receptors, which may contribute to its efficacy in treating schizophrenia.
Biochemical and Physiological Effects:
Clozapine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which may contribute to its therapeutic effects. It has also been shown to reduce the activity of the locus coeruleus, which may contribute to its sedative effects.
Advantages and Limitations for Lab Experiments
Clozapine has a number of advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its therapeutic potential in the treatment of schizophrenia. However, it also has a number of limitations, including its potential for side effects and its narrow therapeutic window.
Future Directions
There are a number of future directions for research on (6,8-dichlorodibenzo[b,f]oxepin-3-yl)amine. One area of interest is in understanding the genetic factors that may influence response to this compound. Another area of interest is in developing new drugs that target the same neurotransmitter systems as this compound but with fewer side effects. Additionally, there is ongoing research into the use of this compound in the treatment of other psychiatric disorders, such as bipolar disorder and borderline personality disorder.
Synthesis Methods
The synthesis of (6,8-dichlorodibenzo[b,f]oxepin-3-yl)amine involves the reaction of 8-chloro-11H-dibenzo[b,e][1,4]diazepine with 2-chlorobenzo[b]thiophene in the presence of a palladium catalyst. The resulting product is then treated with sodium hydroxide to form the desired compound.
Scientific Research Applications
Clozapine has been extensively studied for its therapeutic potential in the treatment of schizophrenia. It has been shown to be effective in treating both positive and negative symptoms of schizophrenia, as well as reducing the risk of suicide in patients with schizophrenia.
Properties
IUPAC Name |
1,3-dichlorobenzo[b][1]benzoxepin-9-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2NO/c15-10-5-9-2-1-8-3-4-11(17)7-13(8)18-14(9)12(16)6-10/h1-7H,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MELLRNNILKKQJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC3=C(O2)C(=CC(=C3)Cl)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.